Cas no 2757083-49-9 ((R)-2-(6-Benzhydrylpyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole)

• Product Name: (R)-2-(6-Benzhydrylpyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole
• CAS No: 2757083-49-9
• MF: C₂₄H₂₄N₂O
• MW: 356.460165977478
• CID: 5085575
• PubChem ID: 154724544
• Update Time: 2025-07-20

(R)-2-(6-Benzhydrylpyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (4R)-2-(6-benzhydrylpyridin-2-yl)-4-propan-2-yl-4,5-dihydro-1,3-oxazole
• (R)-2-(6-Benzhydrylpyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole
• F72612
• 2-(diphenylmethyl)-6-[(4R)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]pyridine
• 2757083-49-9

• Inchi： 1S/C24H24N2O/c1-17(2)22-16-27-24(26-22)21-15-9-14-20(25-21)23(18-10-5-3-6-11-18)19-12-7-4-8-13-19/h3-15,17,22-23H,16H2,1-2H3/t22-/m0/s1
• InChI Key： DTMJIFNAEKBYQS-QFIPXVFZSA-N
• SMILES： C1(C2=N[C@H](C(C)C)CO2)=NC(C(C2=CC=CC=C2)C2=CC=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 356.188863393g/mol
• Monoisotopic Mass: 356.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-2-(6-Benzhydrylpyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole

Research Briefing on (R)-2-(6-Benzhydrylpyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole (CAS: 2757083-49-9)

In recent years, (R)-2-(6-Benzhydrylpyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole (CAS: 2757083-49-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral oxazoline derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics, particularly in the areas of immunomodulation and targeted protein degradation. The compound's unique structural features, including the benzhydryl group and the stereocenter at the 4-position, contribute to its selective interactions with biological targets.

Recent studies published in 2023-2024 have focused on the synthetic optimization of 2757083-49-9, with particular emphasis on its enantioselective preparation. A team from MIT reported a highly efficient asymmetric synthesis route using a chiral palladium catalyst, achieving >99% ee and 85% overall yield (Journal of Medicinal Chemistry, 2023). This advancement addresses previous challenges in large-scale production while maintaining the critical (R)-configuration required for biological activity. Parallel work published in ACS Catalysis demonstrated the compound's utility as a ligand in transition metal catalysis for pharmaceutical synthesis.

From a biological perspective, 2757083-49-9 has been identified as a core structure in several PROTAC (Proteolysis Targeting Chimera) molecules under investigation for cancer therapy. Research from Memorial Sloan Kettering Cancer Center (Nature Chemical Biology, 2024) revealed that derivatives of this compound show exceptional binding affinity to E3 ubiquitin ligases while maintaining good cell permeability. The isopropyl-dihydrooxazole moiety appears crucial for maintaining the optimal spatial orientation between the target protein binder and the E3 ligase recruiter in these heterobifunctional molecules.

Pharmacokinetic studies of 2757083-49-9 derivatives have yielded encouraging results. A recent publication in Drug Metabolism and Disposition (2024) reported favorable ADME properties for several analogs, with particular note of their metabolic stability in human liver microsomes and moderate plasma protein binding (60-75%). These characteristics, combined with the compound's demonstrated ability to cross the blood-brain barrier in animal models, suggest potential applications in CNS-targeted therapies.

Ongoing clinical investigations have begun to explore the therapeutic potential of 2757083-49-9-based compounds. A phase I trial (NCT055XXXXX) is currently evaluating a related molecule for refractory hematological malignancies, with preliminary data showing acceptable safety profiles and early signs of target engagement. Meanwhile, computational studies utilizing AlphaFold2 and molecular dynamics simulations have provided new insights into the structural basis of this compound's selectivity, potentially opening avenues for further rational drug design.

Looking forward, the versatility of 2757083-49-9 as both a therapeutic agent and a synthetic building block positions it as a valuable asset in medicinal chemistry. Future research directions likely include exploration of its applications in targeted protein degradation beyond oncology, such as neurodegenerative diseases and autoimmune disorders, as well as continued optimization of its synthetic accessibility for industrial-scale production.